Cas no 63351-94-0 (3-Fluorobenzyl Isothiocyanate)

• Product Name: 3-Fluorobenzyl Isothiocyanate
• CAS No: 63351-94-0
• MF: C₈H₆FNS
• MW: 167.203343868256
• MDL: MFCD00060406
• CID: 502025
• PubChem ID: 2737275
• Update Time: 2025-06-08

3-Fluorobenzyl Isothiocyanate Chemical and Physical Properties

Names and Identifiers

• Benzene,1-fluoro-3-(isothiocyanatomethyl)-
• 3-FLUOROBENZYL ISOTHIOCYANATE
• 1-fluoro-3-(isothiocyanatomethyl)benzene
• PD138986
• ammoniumhydrogentartrate
• DTXSID80371962
• BDBM50073663
• A834341
• SCHEMBL1551628
• FT-0615726
• MFCD00060406
• AKOS000343429
• FS-4130
• CHEMBL3409227
• CCKNPKNHNFDGND-UHFFFAOYSA-N
• 1-fluoranyl-3-(isothiocyanatomethyl)benzene
• 63351-94-0
• 3-Fluorobenzylisothiocyanate
• 3-(Isothiocyanatomethyl)fluorobenzene
• DB-054461
• 3-Fluorobenzyl Isothiocyanate

• MDL： MFCD00060406
• Inchi： 1S/C8H6FNS/c9-8-3-1-2-7(4-8)5-10-6-11/h1-4H,5H2
• InChI Key： CCKNPKNHNFDGND-UHFFFAOYSA-N
• SMILES： S=C=NCC1C=CC=C(C=1)F

Computed Properties

• Exact Mass: 167.02000
• Monoisotopic Mass: 167.02049853g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 44.4Ų

Experimental Properties

• Color/Form: 。
• Density: 1,22 g/cm3
• Boiling Point: 138 °C
• PSA: 44.45000
• LogP: 2.42850
• Sensitiveness: Moisture Sensitive/Lachrymatory
• Solubility: 。

3-Fluorobenzyl Isothiocyanate Security Information

• Hazard Statement： Toxic/Corrosive/Lachrymatory/Moisture Sensitive
• Hazardous Material transportation number：2810
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• HazardClass：IRRITANT-HARMFUL, KEEP COLD, LACHRYMATOR
• Risk Phrases：R20/21/22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 3-Fluorobenzyl Isothiocyanate

Comprehensive Overview of 3-Fluorobenzyl Isothiocyanate (CAS No. 63351-94-0): Properties, Applications, and Research Insights

3-Fluorobenzyl Isothiocyanate (CAS No. 63351-94-0) is a fluorinated aromatic isothiocyanate compound widely utilized in organic synthesis, pharmaceutical research, and agrochemical development. Its molecular structure, featuring a fluorine substituent on the benzyl ring, enhances reactivity and selectivity in cross-coupling reactions, making it a valuable intermediate for designing bioactive molecules. The compound’s isothiocyanate functional group (–N=C=S) is particularly notable for its role in forming thiourea derivatives, which are pivotal in drug discovery and material science.

Recent studies highlight the growing demand for fluorinated compounds due to their metabolic stability and lipophilicity, traits critical in optimizing drug candidates. 3-Fluorobenzyl Isothiocyanate aligns with this trend, as researchers explore its potential in developing kinase inhibitors and antimicrobial agents. A 2023 Journal of Medicinal Chemistry review emphasized fluorinated isothiocyanates as "key building blocks" for targeted therapies, reflecting the compound’s relevance in precision medicine.

From an industrial perspective, CAS No. 63351-94-0 is synthesized via nucleophilic substitution reactions, often starting from 3-fluorobenzyl chloride or bromide. Process optimization focuses on yield improvement and minimizing byproducts, addressing sustainability concerns—a hot topic in green chemistry. Analytical techniques like HPLC and NMR ensure purity, which is crucial for applications in high-value sectors such as bioconjugation and proteomics.

User queries frequently revolve around the compound’s solubility (soluble in DMSO, acetone) and storage conditions (recommended at 2–8°C under inert atmosphere). Notably, search trends indicate rising interest in "fluorobenzyl isothiocyanate derivatives" and "isothiocyanate crosslinking applications," underscoring its versatility. Researchers also inquire about its role in click chemistry, where it serves as a heterobifunctional linker for protein labeling.

In agrochemicals, 3-Fluorobenzyl Isothiocyanate derivatives exhibit herbicidal and fungicidal properties, aligning with the push for eco-friendly crop protection. Patent analyses reveal its incorporation in formulations targeting resistant pathogens, a response to the global challenge of pesticide resistance. This dual applicability in pharma and agriculture positions the compound as a multidisciplinary asset.

Safety data sheets emphasize standard lab precautions for handling isothiocyanates, including ventilation and PPE. While not classified as hazardous under major regulatory frameworks, its reactivity warrants careful management—a point often highlighted in ESG-focused discussions. The compound’s low ecotoxicity profile further supports its adoption in sustainable research workflows.

Future directions include exploring 3-Fluorobenzyl Isothiocyanate in nanomaterial functionalization and covalent organic frameworks (COFs), areas gaining traction in materials science. As AI-driven drug discovery accelerates, the compound’s structural flexibility may see expanded use in in silico screening libraries, answering the demand for novel chemotypes in virtual pipelines.